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Compound of Interest

Compound Name: Benzyl propionate

Cat. No.: B094898

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed sensory comparison of benzyl propionate and its structural
isomers with the chemical formula C10H1202. The information presented herein is supported by
available experimental data and established analytical protocols to aid in the selection and
application of these aroma compounds in research and product development.

Quantitative Sensory Data

The following table summarizes the key sensory attributes of benzyl propionate and a
selection of its structural isomers. Odor detection thresholds, where available, are provided in

parts per billion (ppb) in water. The qualitative odor descriptors are compiled from various
industry and scientific sources.
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Odor
Molecular Detection Odor Profile
Compound CAS Number .
Structure Threshold Descriptors
(ppb in water)
Sweet, fruity,
Benzyl Benzyl Group + Data not floral, jasmine,
_ 122-63-4 ) ]
Propionate Propionate available banana,
balsamic[1]
Sweet, rosy-
Phenethyl Phenethyl Group )
103-45-7 40 - 200 fruity, honey,
Acetate + Acetate
peach, raspberry
Sweet, honey,
Ethyl Ethyl Group +
101-97-3 650 floral, rose,
Phenylacetate Phenylacetate ) )
jasmine, cocoa
Nutty, sweet,
Propyl Group + Data not i )
Propyl Benzoate 2315-68-6 ] fruity, balsamic[2]
Benzoate available
[3]

Isopropyl Isopropyl Grou Data not Sweet, fruity-
propy 939-48-0 propy p . y
Benzoate + Benzoate available floral[4][5][6][7]

Intensely sweet,
honey-like, floral,
Methyl Methyl Group + ) )
101-41-7 25 jasmine, musky,
Phenylacetate Phenylacetate i
waxy, spicy,
fruity-almond
ortho-Tolyl Group  Data not Fruity, dried
o-Tolyl Acetate 533-18-6 ] ) o
+ Acetate available fruits, medicinal
meta-Tolyl Group  Data not Similar to p-Tolyl
m-Tolyl Acetate 122-46-3 ]
+ Acetate available Acetate

Animalic, floral,
para-Tolyl Group )
p-Tolyl Acetate 140-39-6 25[8] butyric, pungent,
+ Acetate ) )
narcissus-like[8]
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Experimental Protocols

The sensory data presented in this guide are typically generated using standardized
methodologies. The following are detailed protocols for two key experimental approaches:
Descriptive Sensory Analysis and Gas Chromatography-Olfactometry (GC-O).

Descriptive Sensory Analysis

This method provides detailed qualitative and quantitative descriptions of the sensory attributes
of a substance.

Objective: To identify, describe, and quantify the aromatic characteristics of benzyl propionate
and its isomers.

Materials:
o Samples of benzyl propionate and its structural isomers of high purity.
o Odor-free sample containers (e.g., glass jars with PTFE-lined caps).
e Odor-free smelling strips.
e Apanel of 8-12 trained sensory assessors.
e A sensory evaluation booth with controlled temperature, humidity, and lighting.
» Data collection software.
Procedure:
e Panelist Training:
o Select panelists based on their ability to detect and describe a range of odorants.

o Train the panel over several sessions to develop a consensus vocabulary for the aroma
attributes of the test compounds. This involves presenting reference standards for various
aroma notes (e.qg., fruity, floral, sweet, spicy).
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o Familiarize panelists with the intensity rating scale to be used (e.g., a 15-point scale from
0 = not perceptible to 15 = extremely strong).

e Sample Preparation:

o Prepare solutions of each compound at a concentration well above its detection threshold,
typically 1-10% in an odor-free solvent like diethyl phthalate or ethanol.

o Dip smelling strips into the solutions for a standardized amount of time and allow the
solvent to evaporate for a set period before evaluation.

e Sensory Evaluation:

[e]

Present the coded, randomized samples to the panelists in the sensory booths.

o

Instruct panelists to sniff each smelling strip and rate the intensity of each previously
agreed-upon descriptor.

o

Include a reference sample in the evaluation set to anchor the panel's ratings.

[¢]

Provide a break of at least 2 minutes between samples to prevent olfactory fatigue.
o Data Analysis:
o Collect the intensity ratings from all panelists.

o Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to
determine significant differences in the sensory attributes of the compounds.

o Generate spider web plots or bar charts to visualize the sensory profiles of each
compound.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique used to identify the specific volatile compounds in a sample that
contribute to its overall aroma.
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Objective: To separate the volatile components of a sample and determine the odor
characteristics of each individual compound as it elutes from the gas chromatograph.

Materials:
e Gas chromatograph (GC) equipped with a sniffing port (olfactometry port).

o Mass spectrometer (MS) or Flame lonization Detector (FID) for compound identification and
guantification.

o Appropriate GC column for the separation of esters (e.g., a non-polar or mid-polar column).
o Samples of benzyl propionate and its isomers.
e Trained human assessor (sniffer).
Procedure:
e Sample Injection:
o Inject a small volume of the diluted sample (in a suitable solvent) into the GC.
o Chromatographic Separation:

o The volatile compounds are separated based on their boiling points and polarity as they
pass through the GC column. The oven temperature is programmed to ramp up over time
to facilitate this separation.

» Effluent Splitting:

o At the end of the column, the effluent is split between the chemical detector (MS or FID)
and the heated sniffing port.

o Olfactory Detection:

o Atrained assessor sniffs the effluent from the sniffing port and records the time, duration,
and a description of any odors detected.
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o The intensity of the perceived odor can also be rated on a continuous scale.

o Data Integration:

o The data from the chemical detector (a chromatogram showing peaks for each compound)
is synchronized with the olfactometry data.

o This allows for the correlation of specific odor descriptors with individual chemical
compounds.

o Techniques like Aroma Extract Dilution Analysis (AEDA) can be employed, where the
sample is serially diluted and re-analyzed by GC-O to determine the odor activity value
(OAV) of each compound.

Visualizations
Olfactory Signaling Pathway

The perception of odorants like benzyl propionate and its isomers is initiated by the binding of
these molecules to olfactory receptors in the nasal cavity. This triggers a G-protein coupled
receptor (GPCR) signaling cascade, leading to the generation of an action potential that is
transmitted to the brain.

Olfactory Receptor Neuron
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Caption: Olfactory signaling cascade initiated by odorant binding.

Experimental Workflow for Sensory Comparison

The following diagram illustrates a typical workflow for the comprehensive sensory comparison
of benzyl propionate and its structural isomers.
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Caption: Workflow for comparative sensory analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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